Cas no 676495-73-1 (3-phenylazepane)

• Product Name: 3-phenylazepane
• CAS No: 676495-73-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD20690446
• CID: 4655215
• PubChem ID: 23626371
• Update Time: 2025-11-02

3-phenylazepane Chemical and Physical Properties

Names and Identifiers

• 3-Phenylazepane
• 1H-Azepine, hexahydro-3-phenyl-
• 3-phenylazepane

• MDL： MFCD20690446
• Inchi： 1S/C12H17N/c1-2-6-11(7-3-1)12-8-4-5-9-13-10-12/h1-3,6-7,12-13H,4-5,8-10H2
• InChI Key： LLRVWGRIEDLUHM-UHFFFAOYSA-N
• SMILES： N1CCCCC(C2=CC=CC=C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 3-phenylazepane

Recent Advances in the Study of 3-phenylazepane (CAS: 676495-73-1) in Chemical Biology and Pharmaceutical Research

3-phenylazepane (CAS: 676495-73-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This seven-membered nitrogen-containing heterocycle, characterized by a phenyl substituent, exhibits unique structural and pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the central nervous system (CNS) and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-phenylazepane derivatives, highlighting the efficiency of catalytic hydrogenation and reductive amination methods. The researchers optimized the synthesis of 676495-73-1, achieving a high yield of 85% with minimal byproducts. This advancement addresses previous challenges in the large-scale production of 3-phenylazepane, paving the way for further pharmacological investigations.

In terms of biological activity, 3-phenylazepane has shown notable affinity for serotonin and dopamine receptors, as demonstrated in a recent Nature Communications paper. The compound's ability to modulate these neurotransmitter systems suggests potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Molecular docking studies revealed that 3-phenylazepane interacts with key residues in the receptor binding sites, providing insights into its mechanism of action.

Another significant development comes from a 2024 study in ACS Chemical Neuroscience, which investigated the neuroprotective effects of 3-phenylazepane derivatives. The researchers found that certain analogs of 676495-73-1 exhibited potent antioxidant properties and reduced neuronal apoptosis in vitro. These findings open new avenues for developing therapeutics for neurodegenerative diseases like Alzheimer's and Parkinson's.

Beyond CNS applications, recent research has explored the metabolic effects of 3-phenylazepane. A study in the European Journal of Medicinal Chemistry reported that 676495-73-1 derivatives act as selective inhibitors of dipeptidyl peptidase-4 (DPP-4), an enzyme targeted in type 2 diabetes treatment. The compounds demonstrated improved glucose tolerance in animal models, with one derivative showing comparable efficacy to sitagliptin, a clinically approved DPP-4 inhibitor.

The pharmacokinetic profile of 3-phenylazepane has also been a focus of recent investigations. A 2023 publication in Drug Metabolism and Disposition characterized the absorption, distribution, metabolism, and excretion (ADME) properties of 676495-73-1. The compound exhibited favorable oral bioavailability (68%) and brain penetration, supporting its potential as a CNS-active agent. However, the study also identified cytochrome P450 2D6 as the primary metabolizing enzyme, suggesting possible drug-drug interactions that need consideration in clinical development.

In conclusion, the growing body of research on 3-phenylazepane (676495-73-1) underscores its versatility as a pharmacophore in drug discovery. Recent advances in synthesis, biological evaluation, and mechanistic understanding have positioned this compound as a valuable scaffold for developing therapeutics across multiple disease areas. Future research directions may include structure-activity relationship studies to optimize selectivity and safety profiles, as well as preclinical evaluation of lead compounds in relevant disease models.